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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B1139677 Get Quote

For researchers and professionals in drug development and carbohydrate chemistry, the

efficient synthesis of key intermediates like lactose octaacetate is paramount. This guide

provides an objective comparison of microwave-assisted and conventional heating methods for

the acetylation of lactose, supported by experimental data. The primary advantages of

microwave irradiation include significantly reduced reaction times, and in some cases,

improved yields.[1]

Performance Comparison: Microwave vs.
Conventional Heating
Experimental data demonstrates that microwave-assisted synthesis of lactose octaacetate
offers a substantial reduction in reaction time compared to conventional heating methods, while

maintaining comparable or even higher yields.
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Parameter
Microwave-Assisted
Synthesis

Conventional Heating

Reaction Time 15-20 minutes 60 minutes

Yield 91% 85%

Heating Method Microwave Irradiation (700 W) Hot Plate/Heating Mantle

Catalyst Anhydrous Sodium Acetate Anhydrous Sodium Acetate

Reagents
D-(+)-lactose monohydrate,

Acetic Anhydride

D-(+)-lactose monohydrate,

Acetic Anhydride

Table 1: Comparison of key performance indicators for the synthesis of lactose octaacetate
using microwave and conventional heating methods. Data sourced from a comparative study

on the acetylation of lactose.[1]

Experimental Workflow
The overall workflow for both syntheses is similar, with the primary difference being the mode

of heating. The following diagram illustrates the key steps in each process.
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Caption: Experimental workflow for lactose octaacetate synthesis.

Experimental Protocols
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The following are detailed experimental protocols for the synthesis of lactose octaacetate via

both microwave-assisted and conventional heating methods.

Microwave-Assisted Synthesis Protocol
This protocol is adapted from a study on the microwave-assisted synthesis of lactose acetates.

[1][2]

Materials:

D-(+)-lactose monohydrate: 10.0 g (0.029 mol)

Acetic anhydride: 30 cm³ (0.27 mol)

Anhydrous sodium acetate: 3.0 g (0.036 mol)

Distilled water with ice

95% Ethanol

Procedure:

In a round-bottom flask, mix 10.0 g of D-(+)-lactose monohydrate with 30 cm³ of acetic

anhydride and 3.0 g of anhydrous sodium acetate, which acts as a catalyst.[1][2]

Place the flask in a microwave reactor and irradiate at 700 W for 15 to 20 minutes.[1]

After irradiation, pour the sample into 200 cm³ of distilled water with ice cubes.[1][2]

Stir the mixture and then leave it at 4 °C for 12 hours to allow for the precipitation of the

lactose ester as a white solid.[1][2]

Filter the precipitate under vacuum and wash it with distilled water.[1]

Purify the lactose acetate by recrystallizing with 95% ethanol, followed by washing with

distilled water.[1]

Dry the purified lactose octaacetate in a vacuum oven to a constant weight.[1]
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Conventional Heating Synthesis Protocol
This protocol is based on a conventional method for the acetylation of sucrose, a similar

disaccharide, and is presented for comparative purposes.[3]

Materials:

D-(+)-lactose monohydrate: 10.0 g (0.029 mol)

Acetic anhydride: 30 cm³ (0.27 mol)

Anhydrous sodium acetate: 3.0 g (0.036 mol)

Distilled water with ice

95% Ethanol

Procedure:

In a two-neck round-bottom flask equipped with a reflux condenser and a thermometer,

combine 10.0 g of D-(+)-lactose monohydrate, 30 cm³ of acetic anhydride, and 3.0 g of

anhydrous sodium acetate.[3]

Heat the mixture to boiling using a hot plate or heating mantle and maintain it at this

temperature with stirring for 60 minutes.[3]

After heating, pour the reaction mixture into 200 cm³ of a water-ice mixture and stir

vigorously.[3]

Allow the mixture to stand overnight at a cool temperature (e.g., 18 °C) to facilitate the

precipitation of octa-O-acetyl-lactose as a white solid.[3]

Filter the solid product and wash it with cold water.[3]

Recrystallize the acetylated ester from 95% ethanol, followed by re-precipitation with water.

[3]

Dry the final product in a vacuum oven to a constant weight.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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